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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
storage, and disposal of Fmoc-L-allothreonine. The content is intended for professionals in
research, and drug development who utilize this compound in their work.

Chemical and Physical Properties

Fmoc-L-allothreonine is a derivative of the amino acid L-allothreonine, featuring a
fluorenylmethoxycarbonyl (Fmoc) protecting group. This modification is crucial for its
application in solid-phase peptide synthesis.[1] The key physical and chemical properties are
summarized below.
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Property Value Reference
N-a-(9-
Chemical Name Fluorenylmethoxycarbonyl)-L- [Chem-ImpeX]

allothreonine

Fmoc-allo-L-Thr-OH, Fmoc-L-
Synonyms ) [Chem-ImpeX]
allo-Threonine

CAS Number 146306-75-4 [Chem-ImpeX]
Molecular Formula C19H19NOs [Chem-Impex, 21]
Molecular Weight 341.36 g/mol [2][3]
Appearance White to off-white powder [Chem-ImpeX]
Melting Point 152 - 159 °C [Chem-ImpeX]
Purity > 99% (HPLC) [Chem-ImpeX]
Storage Conditions 0-8°C [Chem-ImpeX]

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for Fmoc-L-allothreonine is not readily available,
information from related compounds provides guidance on its potential hazards and necessary
safety measures. The parent amino acid, L-Allothreonine, is classified as harmful if swallowed,
and causes skin and eye irritation, and may cause respiratory irritation.[4][5] However, many
Fmoc-protected amino acids are not classified as hazardous substances. It is prudent to
handle Fmoc-L-allothreonine as a potentially hazardous chemical.

General Safety Precautions:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation risks.[6]

e Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.
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o Hand Protection: Wear nitrile or neoprene gloves.[6]

o Body Protection: Wear a lab coat.

e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

First Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and plenty of water. If

irritation persists, seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[6]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Handling and Storage

Handling:

¢ Avoid creating dust when handling the powdered form.

e Use dry solvents and equipment to prevent hydrolysis.[6]

» Handle small quantities whenever possible to minimize risk.[6]

Storage:

o Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is between 0 and 8°C. [cite: Chem-Impex]

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Accidental Release Measures and Disposal

Accidental Release:
o Wear appropriate personal protective equipment.

» Absorb spills with an inert material (e.g., vermiculite, sand) and place in a suitable container
for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.
Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the material to enter drains or waterways.

Experimental Protocols: Use in Solid-Phase Peptide
Synthesis (SPPS)

Fmoc-L-allothreonine is a key building block in Fmoc-based solid-phase peptide synthesis.[1]
The following is a general protocol for its incorporation into a peptide chain.

Materials:

Fmoc-L-allothreonine

Resin (e.g., Wang resin, Rink amide resin)

Coupling agents (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Deprotection solution (e.g., 20% piperidine in DMF)

Solvents (e.g., DMF, DCM)

Protocol:
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e Resin Swelling: Swell the resin in a suitable solvent (e.g., DMF) for at least 30 minutes.
e Fmoc Deprotection:

o Treat the resin with a 20% solution of piperidine in DMF to remove the Fmoc protecting
group from the N-terminus of the growing peptide chain.

o Wash the resin thoroughly with DMF to remove residual piperidine.
e Amino Acid Coupling:

o Activate the carboxyl group of Fmoc-L-allothreonine by mixing it with a coupling agent
(e.g., HBTU) and a base (e.g., DIPEA) in DMF.

o Add the activated amino acid solution to the resin.
o Allow the coupling reaction to proceed for a sufficient time (typically 1-2 hours).
e Washing: Wash the resin with DMF to remove any unreacted reagents and byproducts.

o Repeat: Repeat the deprotection and coupling steps for each subsequent amino acid in the
peptide sequence.

Visualizations

The following diagrams illustrate key workflows for the safe handling and use of Fmoc-L-
allothreonine.
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Caption: General workflow for safe handling of Fmoc-L-allothreonine.
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Caption: Key steps in Solid-Phase Peptide Synthesis (SPPS) using Fmoc-L-allothreonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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